

A Comparative Meta-Analysis of Levamlodipine Combination Therapy in Hypertension Management

Author: BenchChem Technical Support Team. **Date:** April 2026

Compound of Interest

Compound Name: *Levamlodipine Besylate Hemipentahydrate*
Cat. No.: *B15611209*

[Get Quote](#)

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of levamlodipine (S-amlodipine) combination therapy with alternative antihypertensive regimens. By summarizing key findings from meta-analyses and clinical trials, this document aims to facilitate an objective evaluation of its performance, supported by experimental data and detailed methodologies.

Efficacy and Safety Profile of Levamlodipine Combination Therapy

Levamlodipine, the S-enantiomer of amlodipine, is a calcium channel blocker (CCB) recognized for its antihypertensive properties. Clinical evidence suggests that levamlodipine at half the dose of racemic amlodipine offers comparable efficacy with a potentially improved safety profile, particularly concerning peripheral edema.[1][2] This has led to its investigation in various combination therapies, primarily with renin-angiotensin system (RAS) inhibitors such as angiotensin II receptor blockers (ARBs) and angiotensin-converting enzyme (ACE) inhibitors.

Levamlodipine in Combination with Telmisartan

A randomized, double-blind, multicenter, Phase III clinical trial evaluated the efficacy and safety of a fixed-dose combination of S-amlodipine and telmisartan in patients whose hypertension was inadequately controlled with S-amlodipine monotherapy. The study demonstrated that the combination therapy resulted in a statistically superior reduction in both systolic and diastolic blood pressure compared to continued S-amlodipine monotherapy.^{[3][4]}

Comparative Efficacy: Levamlodipine/Chlorthalidone vs. Levamlodipine/Telmisartan

A randomized controlled trial was designed to compare the efficacy of S-amlodipine (2.5 mg) plus chlorthalidone (25 mg) against S-amlodipine (2.5 mg) plus telmisartan (40 mg) in hypertensive patients unresponsive to amlodipine monotherapy. The primary objective of this study is to establish the non-inferiority of the S-amlodipine/chlorthalidone combination compared to the S-amlodipine/telmisartan combination in terms of mean sitting diastolic blood pressure reduction over a 12-week period.^[5]

Quantitative Data Summary

The following tables summarize the quantitative data from key clinical trials, comparing the efficacy and safety of levamlodipine combination therapies with other regimens.

Table 1: Comparison of S-Amlodipine/Telmisartan Combination Therapy vs. S-Amlodipine Monotherapy

Outcome Measure	S-Amlodipine 2.5 mg/ Telmisartan 40 mg	S-Amlodipine 2.5 mg/ Telmisartan 80 mg	S-Amlodipine 2.5 mg Monotherapy
Change in Mean Sitting Diastolic BP (mmHg) at Week 8	-9.67 ± 6.50	-10.72 ± 6.19	-4.93 ± 7.26
Change in Mean Sitting Systolic BP (mmHg) at Week 8	-12.89 ± 11.78	-13.79 ± 9.41	-4.55 ± 11.27
Incidence of Adverse Events (%)	9.52	Not specified	27.87

Source: Ihm, S. H., et al. (2016). Efficacy and safety of two fixed-dose combinations of S-amlodipine and telmisartan (CKD-828) versus S-amlodipine monotherapy in patients with hypertension inadequately controlled using S-amlodipine monotherapy: an 8-week, multicenter, randomized, double-blind, Phase III clinical study.[3][4]

Table 2: Comparison of Racemic Amlodipine Combination Therapies

Combination Therapy	Mean Systolic BP Reduction (mmHg)	Mean Diastolic BP Reduction (mmHg)	Key Adverse Events (%)
Olmesartan/Amlodipine (20/10 mg)	-30.1	-19.0	Edema (23.5)
Valsartan/Amlodipine (160/10 mg)	-29.6	-17.6	Edema (5.4)
Telmisartan/Amlodipine (80/5 mg)	-15.0	-10.6	Edema (3.7)
Perindopril/Amlodipine (8/10 mg)	Not specified	Not specified	Not specified
Olmesartan/Amlodipine (40/10 mg) vs. Perindopril/Amlodipine (8/10 mg)	Central SBP Reduction: 14.5 vs 10.4	Not applicable	Not specified

Note: Data is compiled from multiple sources and direct comparison should be made with caution due to differing study designs.[\[6\]](#)[\[7\]](#)[\[8\]](#)

Experimental Protocols

Protocol for S-Amlodipine/Telmisartan vs. S-Amlodipine Monotherapy Trial

- Study Design: A multicenter, randomized, double-blind, parallel-group, Phase III clinical trial with an 8-week duration.[\[3\]](#)[\[4\]](#)
- Patient Population: Patients with hypertension inadequately controlled by 4 weeks of S-amlodipine 2.5 mg monotherapy (sitting diastolic blood pressure [sitDBP] ≥ 90 mmHg).[\[4\]](#)
- Interventions: Patients were randomized to receive one of the following for 8 weeks:
 - Fixed-dose S-amlodipine 2.5 mg / telmisartan 40 mg
 - Fixed-dose S-amlodipine 2.5 mg / telmisartan 80 mg


- S-amlodipine 2.5 mg monotherapy[4]
- Primary Endpoint: The change in mean sitting diastolic blood pressure from baseline to week 8.[9]
- Secondary Endpoints: Change in mean sitDBP at week 4, and changes in mean sitting systolic blood pressure (sitSBP) at weeks 4 and 8.[3]
- Safety Assessment: Monitored through adverse events, vital signs, and physical examinations.[4]

Protocol for S-Amlodipine/Chlorthalidone vs. S-Amlodipine/Telmisartan Trial

- Study Design: A randomized, controlled, non-inferiority trial.[5]
- Patient Population: Hypertensive patients who have been treated with amlodipine (5 mg) or S-amlodipine (2.5 mg) monotherapy for at least 2 weeks with a mean diastolic blood pressure (DBP) greater than 90 mmHg.[5]
- Interventions: Patients are randomized to either:
 - S-amlodipine (2.5 mg) plus chlorthalidone (25 mg)
 - S-amlodipine (2.5 mg) plus telmisartan (40 mg)[5]
- Primary Efficacy Endpoint: Mean change in sitting DBP after 12 weeks of treatment. The non-inferiority margin is set at 3 mmHg.[5]
- Secondary Endpoints: Mean sitting DBP change at 6 weeks, sitting SBP changes at 6 and 12 weeks, and the proportion of patients achieving target blood pressure (SBP < 140 mmHg or DBP < 90 mmHg) at 12 weeks.[5]


Visualizing Mechanisms and Workflows

To better understand the underlying pharmacology and experimental design, the following diagrams are provided.



[Click to download full resolution via product page](#)

Caption: Mechanism of Action for ARBs and CCBs in Hypertension.



[Click to download full resolution via product page](#)

Caption: Typical Experimental Workflow for a Hypertension Clinical Trial.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

References

- 1. S-Amlodipine: An Isomer with Difference—Time to Shift from Racemic Amlodipine - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/)]
- 2. Multicentric, clinical trial of S-Amlodipine 2.5 mg versus Amlodipine 5 mg in the treatment of mild to moderate hypertension--a randomized, double-blind clinical trial. | Semantic Scholar [[semanticscholar.org](https://www.semanticscholar.org/)]
- 3. Efficacy and safety of two fixed-dose combinations of S-amlodipine and telmisartan (CKD-828) versus S-amlodipine monotherapy in patients with hypertension inadequately controlled using S-amlodipine monotherapy: an 8-week, multicenter, randomized, double-blind, Phase III clinical study - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/)]
- 4. Efficacy and safety of two fixed-dose combinations of S-amlodipine and telmisartan (CKD-828) versus S-amlodipine monotherapy in patients with hypertension inadequately controlled using S-amlodipine monotherapy: an 8-week, multicenter, randomized, double-blind, Phase III clinical study - PubMed [pubmed.ncbi.nlm.nih.gov]
- 5. S-amlodipine plus chlorthalidone vs. S-amlodipine plus telmisartan in hypertensive patients unresponsive to amlodipine monotherapy: study protocol for a randomized controlled trial | [springermedizin.de](https://www.springermedizin.de/) [[springermedizin.de](https://www.springermedizin.de/)]
- 6. Combination Therapy with Olmesartan and Amlodipine in the Treatment of Hypertension [[mdpi.com](https://www.mdpi.com/)]
- 7. Telmisartan and Amlodipine Single-Pill Combinations vs Amlodipine Monotherapy for Superior Blood Pressure Lowering and Improved Tolerability in Patients With Uncontrolled Hypertension: Results of the TEAMSTA-5 Study - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/)]
- 8. The Fixed-Dose Combination of Olmesartan/Amlodipine Was Superior in Central Aortic Blood Pressure Reduction Compared with Perindopril/Amlodipine: A Randomized, Double-Blind Trial in Patients with Hypertension | [springermedicine.com](https://www.springermedicine.com/) [[springermedicine.com](https://www.springermedicine.com/)]
- 9. Comparison of the Efficacy and Safety of Fixed-dose S-Amlodipine/Telmisartan and Telmisartan in Hypertensive Patients Inadequately Controlled with Telmisartan: A Randomized, Double-blind, Multicenter Study - PubMed [pubmed.ncbi.nlm.nih.gov]

- To cite this document: BenchChem. [A Comparative Meta-Analysis of Levamlodipine Combination Therapy in Hypertension Management]. BenchChem, [2026]. [Online PDF]. Available at: [<https://www.benchchem.com/product/b15611209/docs#a-comparative-meta-analysis-of-levamlodipine-combination-therapy-in-hypertension-management>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)